Cas no 1261994-13-1 (4-(1-Benzothiophen-2-yl)pyridine-2-carboxylic acid)

• Product Name: 4-(1-Benzothiophen-2-yl)pyridine-2-carboxylic acid
• CAS No: 1261994-13-1
• MF: C₁₄H₉NO₂S
• MW: 255.291762113571
• MDL: MFCD18317752
• CID: 5178037
• Update Time: 2026-03-05

4-(1-Benzothiophen-2-yl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[Benzo(b)thiophen-2-yl]picolinic acid
• 4-(1-Benzothiophen-2-yl)pyridine-2-carboxylic acid

• MDL： MFCD18317752
• Inchi： 1S/C14H9NO2S/c16-14(17)11-7-10(5-6-15-11)13-8-9-3-1-2-4-12(9)18-13/h1-8H,(H,16,17)
• InChI Key： XFFKVGNHGOKJAS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C=CN=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 255.035
• Monoisotopic Mass: 255.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4